Cas no 55809-07-9 (Urea, trimethyl[5-(2-methylpropyl)-3-isoxazolyl]-)

• Product name: Urea, trimethyl[5-(2-methylpropyl)-3-isoxazolyl]-
• CAS No: 55809-07-9
• MF: C₁₁H₁₉N₃O₂
• MW: 225.28746
• CID: 350714
• PubChem ID: 71363873

Urea, trimethyl[5-(2-methylpropyl)-3-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, trimethyl[5-(2-methylpropyl)-3-isoxazolyl]-
• 1,1,3-trimethyl-3-[5-(2-methylpropyl)-1,2-oxazol-3-yl]urea
• DTXSID30787377
• N,N,N'-Trimethyl-N'-[5-(2-methylpropyl)-1,2-oxazol-3-yl]urea
• 55809-07-9

• Inchi： InChI=1S/C11H19N3O2/c1-8(2)6-9-7-10(12-16-9)14(5)11(15)13(3)4/h7-8H,6H2,1-5H3
• InChI Key： FAQCXDBFVXNEBI-UHFFFAOYSA-N
• SMILES： CC(CC1ON=C(N(C(N(C)C)=O)C)C=1)C

Computed Properties

• Exact Mass: 225.14787
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6Ų
• XLogP3: 1.7

Experimental Properties

• PSA: 49.58